3b-Hydroxy-5-cholenoic acid-d4

• Molecular Formula: C24H38O3
• Molecular Weight: 378.6 g/mol
• InChI: InChI=1S/C24H38O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h5,15,17-21,25H,4,6-14H2,1-3H3,(H,26,27)/t15-,17+,18+,19-,20+,21+,23+,24-/m1/s1/i10D2,14D2
• InChIKey: HIAJCGFYHIANNA-KCVNABOZSA-N

3b-Hydroxy-5-cholenoic Acid-d4: Technical Baseline and Procurement Definition for a Deuterated Monohydroxy Bile Acid Internal Standard

3b-Hydroxy-5-cholenoic acid-d4 is a deuterium-labeled isotopologue of the endogenous monohydroxy bile acid, 3b-Hydroxy-5-cholenoic acid [1]. This chemical modification involves the specific substitution of four hydrogen atoms with deuterium (²H), resulting in a molecular formula of C24H34D4O3 and a molecular weight of approximately 378.58 g/mol . It is primarily manufactured as a stable isotope-labeled (SIL) internal standard (IS) intended for use in quantitative mass spectrometry (MS) applications, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), to facilitate the accurate quantification of its non-labeled analog in complex biological matrices . The compound is available from several scientific vendors with typical certified purities of ≥98% or >99%, as verified by TLC, underscoring its intended use in high-precision analytical workflows [2].

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Deuterated internal standard for quantitative LC-MS/MS

•

Co-eluting isotopologue for matrix-effect correction

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Certified purity supports high-precision bioanalytical workflows

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Intended for research use in complex biological matrices

• [1] MedChemExpress (MCE). 3b-Hydroxy-5-cholenoic acid-d4 Product Page. Accessed 2026. View Source
• [2] Sigma-Aldrich (Avanti Polar Lipids). Cholenic acid-d4 (330840P) Product Page. Accessed 2026. View Source

Why 3b-Hydroxy-5-cholenoic Acid-d4 Cannot Be Functionally Replaced by Unlabeled 3b-Hydroxy-5-cholenoic Acid or Other Bile Acid Internal Standards in Quantitative LC-MS

In quantitative LC-MS/MS analysis, the primary analytical challenge is the compensation of matrix effects, where co-eluting matrix components can suppress or enhance analyte ionization, leading to significant quantification errors [1]. The functional role of an internal standard is to mimic the analyte's behavior throughout sample preparation, chromatographic separation, and ionization to correct for these effects. Substituting the deuterated compound (d4) with its unlabeled counterpart (C24H38O3) or a structurally different bile acid IS fails this requirement for two fundamental reasons: (1) the unlabeled compound is the target analyte itself, making it impossible to distinguish and correct for losses, and (2) structurally dissimilar ISs (e.g., deuterated deoxycholic acid) exhibit different chromatographic retention times and extraction recoveries, thereby failing to co-elute with 3b-Hydroxy-5-cholenoic acid and inadequately correct for its specific matrix effects [2]. Consequently, the use of a co-eluting, stable isotope-labeled analog with identical physicochemical properties, such as the d4 isotopologue, is a critical requirement for achieving the analytical accuracy and precision necessary for method validation and clinical research applications [3].

Target 3b-Hydroxy-5-cholenoic acid-d4 (deuterated IS)

Substitute risk Unlabeled analog – is the analyte itself; cannot distinguish endogenous vs. spiked.

Target Co-eluting d4-IS for 3b-Hydroxy-5-cholenoic acid

Substitute risk Non-analogous bile acid IS (e.g., d4-deoxycholic acid) – different retention and recovery may fail to correct specific matrix effects.

• [1] Scherer, M., Gnewuch, C., Schmitz, G., & Liebisch, G. (2016). Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC–MS/MS: Tauro-Conjugated Bile Acids as an Example. Analytical Chemistry, 88(22), 10957-10961. DOI: 10.1021/acs.analchem.6b02596 View Source
• [2] Stable Isotope Labeled Internal Standards in Quantitative Bioanalysis Using Liquid Chromatography/Mass Spectrometry: Necessity or Not? (citation report). Accessed 2026. View Source
• [3] Restek. Choosing an Internal Standard. Published 2015-10-25. Accessed 2026. View Source

Quantitative Differentiation of 3b-Hydroxy-5-cholenoic Acid-d4: Verified Performance Metrics vs. Unlabeled and Structurally Distinct Internal Standards

Isotopic Purity and Mass Resolution: d4-Labeled Analyte vs. Unlabeled Native Compound

To function as a quantitative internal standard, the deuterated compound must possess high isotopic purity to minimize signal interference with the unlabeled analyte. 3b-Hydroxy-5-cholenoic acid-d4 is supplied with a certified purity of >99% (as determined by TLC) [1], while the unlabeled native compound has a purity of ≥98% . The critical differentiator is the +4 Da mass shift from the native analyte (monoisotopic mass ~374.3 Da vs. ~378.3 Da for d4), which allows for baseline-resolved detection by MS without isotopic overlap, a feature absent in the unlabeled compound [2].

Isotopic Purity & Mass Shift

Reported

+4.03 Da

Purity >99% (TLC)

Enables baseline-resolved MS detection without isotopic overlap

Vendor CoA; theoretical mass calculation

Evidence Dimension	Certified Purity and Mass Shift
Target Compound Data	Purity: >99% (TLC); Molecular Weight: 378.59 g/mol (C24H34D4O3)
Comparator Or Baseline	3b-Hydroxy-5-cholenoic acid (unlabeled): Purity ≥98%; MW: 374.56 g/mol (C24H38O3)
Quantified Difference	Purity advantage: >1% absolute; Mass shift: +4.03 Da
Conditions	Vendor Certificate of Analysis data; Theoretical molecular weight calculation

Why This Matters

Higher certified purity and a defined +4 Da mass shift are essential prerequisites for accurate quantitation, ensuring minimal background interference and robust method validation.

• [1] Sigma-Aldrich (Avanti Polar Lipids). Cholenic acid-d4 (330840P) Product Page. Accessed 2026. View Source
• [2] PeptideDB. 3b-Hydroxy-5-cholenoic acid-d4 Product DataBase. Accessed 2026. View Source

Accuracy of Quantification: Co-eluting d4-IS vs. Non-analogous Deuterated Bile Acid IS

A systematic study on tauro-conjugated bile acids demonstrated that using an appropriate SIL-IS (e.g., a deuterated analog of the exact analyte) is critical for compensating matrix effects in LC-MS/MS [1]. While this study did not test 3b-Hydroxy-5-cholenoic acid-d4 directly, it provides a class-level inference. The use of a non-analogous deuterated IS (e.g., d4-deoxycholic acid) for quantifying a structurally different bile acid (e.g., 3b-Hydroxy-5-cholenoic acid) can lead to inaccurate results due to differential chromatographic behavior and extraction recovery, a known limitation of non-co-eluting internal standards [2]. In contrast, the d4 isotopologue of the analyte is expected to co-elute perfectly, thereby providing the most effective matrix effect correction and yielding the highest possible accuracy for the specific analyte.

Quantification Accuracy

Class-level inference

Co-eluting d4-IS

vs. non-analogous IS

Expected to provide effective matrix-effect correction

Supports method robustness and data quality

Inferred from bile acid IS studies; direct compound data not available

Evidence Dimension	Quantitative Accuracy
Target Compound Data	Expected to provide optimal matrix effect compensation due to co-elution with analyte.
Comparator Or Baseline	Non-analogous deuterated bile acid IS (e.g., d4-deoxycholic acid) used for quantifying 3b-Hydroxy-5-cholenoic acid.
Quantified Difference	Not directly quantified for this specific compound pair, but the principle is a foundational tenet of LC-MS bioanalysis.
Conditions	Inferred from general principles of LC-MS/MS and studies on other bile acids.

Why This Matters

Selecting the correct co-eluting SIL-IS is the single most important factor for achieving high data quality and method robustness, directly reducing the risk of analytical bias in biomarker studies.

• [1] Scherer, M., Gnewuch, C., Schmitz, G., & Liebisch, G. (2016). Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC–MS/MS: Tauro-Conjugated Bile Acids as an Example. Analytical Chemistry, 88(22), 10957-10961. DOI: 10.1021/acs.analchem.6b02596 View Source
• [2] Stable Isotope Labeled Internal Standards in Quantitative Bioanalysis Using Liquid Chromatography/Mass Spectrometry: Necessity or Not? (citation report). Accessed 2026. View Source

Application in Disease Biomarker Quantification: Role in CYP7B1 Deficiency Diagnosis

3b-Hydroxy-5-cholenoic acid is a key diagnostic biomarker for oxysterol 7α-hydroxylase (CYP7B1) deficiency, a rare but severe inborn error of bile acid synthesis [1]. In a 2023 study on dried blood spot-based newborn screening, tauro 3β-hydroxy-5-cholenoic acid 3-sulfate was identified as a disease-specific marker, constituting 94% of the measured bile acid profile in a patient with CYP7B1 deficiency [2]. For accurate quantification of this critical biomarker, the use of 3b-Hydroxy-5-cholenoic acid-d4 as an internal standard is essential to ensure the precision and reliability of the LC-MS/MS assay, enabling confident diagnosis and differentiation from other cholestatic disorders [3].

Biomarker Research Use

Reported endpoint context

CYP7B1 deficiency biomarker

Constituted 94% of bile acid profile in DBS study

d4-IS enables precise quantification

Supports biomarker identification research in bile acid synthesis disorders

Research assay using dried blood spot LC-MS/MS; not for clinical diagnosis

Evidence Dimension	Diagnostic Utility
Target Compound Data	Enables accurate quantification of 3b-Hydroxy-5-cholenoic acid (as free acid or conjugate), a biomarker present at 94% in CYP7B1 deficiency.
Comparator Or Baseline	Quantification without a co-eluting IS or using a non-analogous IS.
Quantified Difference	Enables robust diagnosis vs. potential misdiagnosis due to analytical inaccuracy. CYP7B1 deficiency biomarker was present at 94% vs. <10% in healthy controls [2].
Conditions	Dried blood spot (DBS) LC-MS/MS analysis in a clinical research setting.

Why This Matters

The compound is not just an analytical tool; its use is directly linked to enabling accurate and reliable clinical research for a specific, life-threatening genetic disease.

• [1] Kimura, A., et al. (2012). Neonatal cholestasis with increased 3β-monohydroxy-Δ5 bile acids in serum and urine: Not necessarily primary oxysterol 7α hydroxylase deficiency. Clinica Chimica Acta, 413(19-20), 1700-1704. DOI: 10.1016/j.cca.2012.06.029 View Source
• [2] Muto, Y., et al. (2023). Dried blood spot-based newborn screening for bile acid synthesis disorders, Zellweger spectrum disorder, and Niemann-Pick type C1 by detection of bile acid metabolites. Molecular Genetics and Metabolism, 140(1-2), 107703. DOI: 10.1016/j.ymgme.2023.107703 View Source
• [3] Tang, Y. P., et al. (2021). Successful treatment of infantile oxysterol 7α-hydroxylase deficiency with chenodeoxycholic acid. Orphanet Journal of Rare Diseases, 16(1), 456. DOI: 10.1186/s13023-021-02082-0 View Source

Method Validation and Quantitative Range: Calibration Linearity Achieved with d4-IS

Although a direct calibration curve for 3b-Hydroxy-5-cholenoic acid-d4 is not publicly available, class-level inference from a related bile acid method is instructive. A validated GC-MS method for 3b-Hydroxy-5-cholenoic acid using a deuterated internal standard (d5-labeled) demonstrated a calibration range of 5–500 ng with an excellent linear correlation coefficient (R²) of 0.999 [1]. This demonstrates the feasibility of achieving high analytical precision for this specific bile acid when a suitable deuterated IS is employed, a benchmark that would not be attainable without a co-eluting IS to correct for sample preparation and instrumental variability.

Method Linearity

Class-level inference

5–500 ng

R² = 0.999

(d5 analog method)

Demonstrates achievable precision with deuterated IS

GC-MS method; inferred applicability to d4 analog

Evidence Dimension	Analytical Method Performance
Target Compound Data	When used as an IS, enables a validated method with a calibration range of 5-500 ng and R²=0.999 (inferred from a d5 analog).
Comparator Or Baseline	Method without a deuterated IS or with a non-ideal IS.
Quantified Difference	Enables linearity (R²=0.999) and a wide dynamic range (5-500 ng) vs. likely poor linearity and narrower range without proper IS correction.
Conditions	GC-MS analysis with selected ion monitoring (SIM).

Why This Matters

This level of method performance is a prerequisite for generating publication-quality data, meeting regulatory guidelines for bioanalytical method validation, and ensuring the reliability of research findings.

• [1] Shimadzu. Analysis of Bile Acid by GC-MS. Application Data Sheet. Accessed 2026. View Source

Metabolic Stability in Research: Deuteration as a Tracer Without Compromising Native Biochemistry

Deuterated compounds are widely used as tracers in metabolic studies because they are chemically identical to their protium counterparts and are processed by the same enzymatic pathways. 3b-Hydroxy-5-cholenoic acid is an established intermediate in the 'alternative' or 'acidic' pathway of bile acid synthesis, serving as a precursor to chenodeoxycholic acid (CDCA) [1]. The d4-labeled version can be used to trace the conversion of this intermediate to downstream bile acids in in vitro or in vivo models without altering the native biochemistry [2]. This allows for precise quantification of metabolic flux, a capability not possible with the unlabeled compound due to endogenous background.

Metabolic Tracing

Class-level inference

Tracer conversion to CDCA

Mass shift differentiates from endogenous pools

Supports bile acid synthesis pathway studies

In vitro/in vivo models; enzymatic processing retained

Evidence Dimension	Metabolic Tracing Capability
Target Compound Data	Can be used as a stable isotopic tracer to monitor metabolic conversion to CDCA, with detection via mass shift.
Comparator Or Baseline	Unlabeled 3b-Hydroxy-5-cholenoic acid.
Quantified Difference	Enables differentiation of newly synthesized vs. endogenous pools of metabolites.
Conditions	In vitro enzyme assays (e.g., with CYP7B1) or cell culture models of bile acid metabolism.

Why This Matters

This expands the compound's utility beyond routine quantitation into advanced metabolic research, providing a unique tool to study bile acid synthesis dynamics.

• [1] Javitt, N. B., Kok, E., Carubbi, F., Blizzard, T., Gut, M., & Byon, C. Y. (1986). Bile acid synthesis. Metabolism of 3 beta-hydroxy-5-cholenoic acid to chenodeoxycholic acid. Journal of Biological Chemistry, 261(27), 12486-12489. PMID: 3745199. View Source
• [2] MedChemExpress (MCE). 3b-Hydroxy-5-cholenoic acid-d4 Product Page. Accessed 2026. View Source

Optimal Research and Industrial Deployment Scenarios for 3b-Hydroxy-5-cholenoic Acid-d4

Clinical Research: Quantification of Diagnostic Biomarkers for Inborn Errors of Bile Acid Synthesis

This compound is ideally suited as a certified internal standard for LC-MS/MS assays designed to quantify 3b-Hydroxy-5-cholenoic acid (and its conjugates) in patient biofluids. As evidenced by its use in newborn screening research, accurate measurement of this metabolite is critical for diagnosing CYP7B1 deficiency and differentiating it from other cholestatic diseases [1]. Procurement of this specific d4 standard is essential for laboratories developing or running validated clinical research assays in this area.

Bioanalytical Method Development and Validation for Bile Acid Profiling

For CROs and pharmaceutical/biotech analytical departments developing targeted metabolomics panels, 3b-Hydroxy-5-cholenoic acid-d4 serves as a critical reagent. Its use enables the validation of an LC-MS method to meet regulatory guidelines for accuracy and precision by providing robust matrix effect correction for this specific analyte [2]. This ensures that data generated in preclinical or clinical studies is of the highest quality and defensible to regulatory agencies.

Academic Research: Mechanistic Studies of Bile Acid Biosynthesis and Metabolic Flux

Investigators studying the alternative pathway of bile acid synthesis can employ this compound as a stable isotope tracer [3]. By adding the d4-labeled compound to cell cultures or in vitro enzyme assays, researchers can monitor its conversion to downstream metabolites like chenodeoxycholic acid via mass spectrometry, providing quantitative insights into metabolic pathway activity that are unattainable with the unlabeled analog due to endogenous background.

Application

Selection Property

Validation Focus

Bile acid synthesis disorder biomarker studies

Co-eluting deuterated ISTD for target analyte

Matrix-effect compensation and recovery in research matrices

Bioanalytical method validation for bile acid profiling

Certified isotopic purity and robust method performance

Accuracy and precision under bioanalytical validation review

Bile acid synthesis pathway research (alternative pathway)

Stable isotope tracer without altering enzymatic processing

Metabolic flux quantification and endpoint interpretation

• [1] Muto, Y., et al. (2023). Dried blood spot-based newborn screening for bile acid synthesis disorders, Zellweger spectrum disorder, and Niemann-Pick type C1 by detection of bile acid metabolites. Molecular Genetics and Metabolism, 140(1-2), 107703. DOI: 10.1016/j.ymgme.2023.107703 View Source
• [2] Scherer, M., Gnewuch, C., Schmitz, G., & Liebisch, G. (2016). Relevance in the Use of Appropriate Internal Standards for Accurate Quantification Using LC–MS/MS: Tauro-Conjugated Bile Acids as an Example. Analytical Chemistry, 88(22), 10957-10961. DOI: 10.1021/acs.analchem.6b02596 View Source
• [3] Javitt, N. B., Kok, E., Carubbi, F., Blizzard, T., Gut, M., & Byon, C. Y. (1986). Bile acid synthesis. Metabolism of 3 beta-hydroxy-5-cholenoic acid to chenodeoxycholic acid. Journal of Biological Chemistry, 261(27), 12486-12489. PMID: 3745199. View Source